Cas no 1158292-10-4 (2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride)

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride is a benzimidazole derivative with applications in pharmaceutical and biochemical research. The compound features a dimethyl-substituted benzimidazole core linked to an ethylamine moiety, enhanced by dihydrochloride salt formation for improved solubility and stability. Its structural properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation. The dihydrochloride form ensures consistent handling and storage characteristics, while the dimethyl substitution may influence binding affinity and selectivity in molecular interactions. This compound is suited for controlled experimental use, offering researchers a well-defined chemical scaffold for further derivatization or mechanistic studies.

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride structure

1158292-10-4 structure

Product Name:2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride

CAS No:1158292-10-4

MF:C₁₁H₁₇Cl₂N₃

MW:262.178780317307

MDL:MFCD11696362

CID:4681803

Update Time:2025-06-13

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
- 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
- MDL： MFCD11696362
- Inchi： 1S/C11H15N3.2ClH/c1-7-3-4-9-11(8(7)2)14-10(13-9)5-6-12;;/h3-4H,5-6,12H2,1-2H3,(H,13,14);2*1H
- InChI Key： NNTCNPJEYHDSTN-UHFFFAOYSA-N
- SMILES： Cl.Cl.N1C(CCN)=NC2C(C)=C(C)C=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 195
Topological Polar Surface Area: 54.7

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM114956-5g	2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine	1158292-10-4	95%	5g	$276	2021-06-09
Chemenu	CM114956-10g	2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine	1158292-10-4	95%	10g	$504	2021-06-09
abcr	AB405032-500 mg	2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	1158292-10-4		500MG	€165.80	2023-02-20
abcr	AB405032-1 g	2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	1158292-10-4		1 g	€197.30	2023-07-19
abcr	AB405032-5 g	2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	1158292-10-4		5 g	€456.10	2023-07-19
abcr	AB405032-10 g	2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	1158292-10-4		10 g	€773.40	2023-07-19
Chemenu	CM114956-5g	2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine	1158292-10-4	95%	5g	$276	2023-11-24
Chemenu	CM114956-10g	2-(4,5-dimethyl-1H-benzimidazol-2-yl)ethanamine	1158292-10-4	95%	10g	$504	2023-11-24
TRC	D266830-500mg	2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	1158292-10-4		500mg	$ 235.00	2022-06-05
TRC	D266830-1000mg	2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride	1158292-10-4		1g	$ 390.00	2022-06-05

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Additional information on 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride

Comprehensive Overview of 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine Dihydrochloride (CAS No. 1158292-10-4)

2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride (CAS No. 1158292-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its benzimidazole core and ethylamine side chain, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The benzimidazole moiety in 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride is a critical feature, as it is known for its role in modulating enzyme activity and receptor interactions. This has led to increased interest in its potential use in designing novel therapeutics, especially in areas like oncology and neurology. The dihydrochloride salt form enhances its solubility, making it more suitable for experimental and formulation purposes.

In recent years, the demand for high-purity research chemicals like CAS No. 1158292-10-4 has surged, driven by advancements in high-throughput screening and drug discovery. Scientists frequently search for reliable suppliers and detailed synthetic protocols to ensure reproducibility in their studies. Additionally, the compound’s stability under various conditions is a common topic of discussion in academic forums and research publications.

Another area of interest is the compound’s potential role in epigenetic research. With the growing focus on gene regulation and small-molecule modulators, 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride is being explored for its ability to interact with DNA-binding proteins. This aligns with the broader trend of targeting epigenetic mechanisms for therapeutic intervention, a hot topic in modern pharmacology.

From a technical perspective, the synthesis and characterization of CAS No. 1158292-10-4 require meticulous attention to detail. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often seek optimized analytical methods to streamline their workflows, reflecting the compound’s importance in precision-driven applications.

In summary, 2-(4,5-Dimethyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride represents a versatile tool in contemporary scientific research. Its unique chemical properties and broad applicability make it a subject of ongoing investigation, particularly in the realms of drug development and molecular biology. As the scientific community continues to uncover its potential, this compound is poised to remain a key player in cutting-edge research initiatives.